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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(Benzyloxycarbonyl)-DL-
alanine, a key reagent in synthetic chemistry. This document details its chemical properties,

synonyms, and primary applications, with a focus on its role in peptide synthesis. Experimental

protocols and a workflow visualization are included to support researchers in its practical

application.

Introduction
N-(Benzyloxycarbonyl)-DL-alanine is a protected form of the racemic amino acid DL-alanine.

The benzyloxycarbonyl (Cbz or Z) group serves as a crucial protecting group for the amino

function, preventing unwanted reactions during chemical synthesis. This protection is a

cornerstone of peptide chemistry, enabling the stepwise and controlled formation of peptide

bonds. As a racemic mixture, this compound is particularly useful in the synthesis of peptide

libraries and for studying the effects of stereochemistry in biological systems.[1] Its stability and

well-established deprotection methods make it a versatile tool in both academic research and

industrial drug development.

Chemical Identity and Synonyms
Accurate identification of chemical compounds is critical for experimental reproducibility. N-
(Benzyloxycarbonyl)-DL-alanine is known by several synonyms in the scientific literature and

commercial catalogs.
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Identifier Value

IUPAC Name 2-(phenylmethoxycarbonylamino)propanoic acid

CAS Number 4132-86-9

Molecular Formula C11H13NO4

Molecular Weight 223.23 g/mol

Synonyms

N-Cbz-DL-alanine, Z-DL-Ala-OH, N-

Carbobenzoxy-DL-alanine, 2-

(((Benzyloxy)carbonyl)amino)propanoic acid, N-

[(Benzyloxy)carbonyl]alanine

Physicochemical Properties
The following table summarizes the key quantitative data for N-(Benzyloxycarbonyl)-DL-
alanine, compiled from various sources. These properties are essential for designing

experimental conditions, such as solvent selection and reaction temperature.

Property Value Source

Appearance
White to off-white powder or

crystals
Generic

Melting Point 112-116 °C Generic

Purity Typically >98% (HPLC) Generic

Solubility
Soluble in methanol, ethyl

acetate; poorly soluble in water
Generic

Storage Temperature
Room temperature, in a cool,

dark place
Generic

Core Applications in Research and Development
The primary application of N-(Benzyloxycarbonyl)-DL-alanine lies in its role as a building

block in organic synthesis, particularly in the field of peptide chemistry.
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Peptide Synthesis
The benzyloxycarbonyl (Cbz) group is a widely used amine protecting group in both solution-

phase and solid-phase peptide synthesis.[1] Its key advantages include:

Stability: The Cbz group is stable to a wide range of reaction conditions used for peptide

coupling.

Ease of Introduction: It can be readily introduced by reacting the amino acid with benzyl

chloroformate.

Controlled Removal: The Cbz group can be removed under specific conditions, most

commonly by catalytic hydrogenation (e.g., H₂/Pd) or with strong acids (e.g., HBr in acetic

acid), which do not cleave the peptide bonds.

As a racemic mixture, N-(Benzyloxycarbonyl)-DL-alanine is used in the synthesis of peptides

containing both D- and L-alanine residues. This is particularly relevant for:

Studying Stereochemical Effects: Incorporating DL-alanine allows researchers to investigate

the impact of stereochemistry on peptide structure, function, and enzymatic stability.[1]

Creating Peptide Libraries: For high-throughput screening, racemic building blocks can be

used to generate diverse libraries of peptides.

Developing Protease-Resistant Peptides: Peptides containing D-amino acids are often more

resistant to degradation by proteases, which can improve their therapeutic potential.

Synthesis of Unnatural Amino Acids
N-(Benzyloxycarbonyl)-DL-alanine can serve as a starting material for the synthesis of more

complex and unnatural amino acids. The protected amino group allows for selective

modification of other parts of the molecule.

Experimental Protocols
The following are representative experimental protocols for the synthesis and deprotection of

N-(Benzyloxycarbonyl)-DL-alanine.
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Synthesis of N-(Benzyloxycarbonyl)-DL-alanine
This protocol describes the protection of the amino group of DL-alanine using benzyl

chloroformate.

Materials:

DL-Alanine

Sodium hydroxide (NaOH)

Benzyl chloroformate (Cbz-Cl)

Dioxane or a similar organic solvent

Hydrochloric acid (HCl)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolve DL-alanine in an aqueous solution of sodium hydroxide.

Cool the solution to 0-5 °C in an ice bath.

Slowly add benzyl chloroformate and an additional equivalent of sodium hydroxide solution

simultaneously, while vigorously stirring and maintaining the temperature below 5 °C.

After the addition is complete, allow the mixture to warm to room temperature and continue

stirring for 2-3 hours.

Wash the reaction mixture with an organic solvent like diethyl ether to remove any unreacted

benzyl chloroformate.

Acidify the aqueous layer to a pH of approximately 2 with dilute hydrochloric acid, which will

precipitate the product.
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Extract the product into ethyl acetate.

Wash the combined organic extracts with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

evaporate the solvent under reduced pressure to yield the crude product.

The product can be further purified by recrystallization from a suitable solvent system, such

as ethyl acetate/hexane.

Deprotection of the Benzyloxycarbonyl (Cbz) Group
This protocol outlines the removal of the Cbz group by catalytic hydrogenation.

Materials:

N-(Benzyloxycarbonyl)-DL-alanine

Palladium on carbon (Pd/C) catalyst (5-10 mol%)

Methanol or another suitable solvent

Hydrogen gas (H₂)

Procedure:

Dissolve N-(Benzyloxycarbonyl)-DL-alanine in methanol in a flask suitable for

hydrogenation.

Carefully add the Pd/C catalyst to the solution.

Flush the reaction vessel with hydrogen gas and then maintain a hydrogen atmosphere

(typically using a balloon or a hydrogenation apparatus).

Stir the reaction mixture vigorously at room temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

is consumed.
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Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove

the Pd/C catalyst.

Evaporate the solvent under reduced pressure to obtain the deprotected DL-alanine.

Workflow Visualization
The following diagram illustrates the general workflow for the use of N-(Benzyloxycarbonyl)-
DL-alanine in a single cycle of peptide synthesis.
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Step 1: Protection

Step 2: Peptide Coupling

Step 3: Deprotection
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N-(Benzyloxycarbonyl)-DL-alanine
(Z-DL-Ala)
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(with free amino group)
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(e.g., H2/Pd or HBr/AcOH)

Coupling Reagent
(e.g., DCC, EDC)
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Amino Group for Next Cycle

Deprotection
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Workflow for using N-(Benzyloxycarbonyl)-DL-alanine in peptide synthesis.

Conclusion
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N-(Benzyloxycarbonyl)-DL-alanine is an indispensable tool for chemists and pharmaceutical

scientists. Its utility as a protected amino acid facilitates the synthesis of complex peptides and

other novel molecules. A thorough understanding of its properties and reaction conditions, as

outlined in this guide, is essential for its effective application in research and development. The

straightforward protection and deprotection chemistry associated with the benzyloxycarbonyl

group ensures its continued relevance in the field of synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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